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The purification of recombinant SARS-CoV-2 Mpro is typically achieved by using an affinity tag, such as a

polyhistidine (His-tag), to facilitate isolation. A critical consideration is the presence of additional residues at

the protein's termini, as research has shown that additional residues at the N-terminus significantly

reduce enzyme activity, while those at the C-terminus have little effect [1]. Therefore, strategies often

involve removing these tags via protease cleavage to obtain the authentic, active protease.

A common workflow involves expression in E. coli, capture via immobilized metal affinity chromatography

(IMAC), and tag cleavage. The table below summarizes the key steps and variations:

Expression Vector: pGEX-6p-1 or modified pET21a [1]

Expression Host: E. coli BL21(DE3) [1]
Affinity Tag: His-tag at either the N- or C-terminus [1]

Critical Step: Cleavage with PreScission Protease (PSP) or TEV protease to remove the tag and
obtain the native sequence [1]

The following diagram illustrates the core purification workflow for Mpro, which can be adapted based on

the location of the affinity tag.
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Detailed Protocol: Expression and Purification of Mpro

The following table outlines a generalized step-by-step protocol based on published procedures [1]. You will

need to optimize parameters such as buffer volumes and incubation times based on your specific protein
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construct and yield.

Step Parameter Details

1. Expression Host & Vector E. coli BL21(DE3); pGEX-6p-1 or pET vector [1].

Induction OD₆₀₀ ~0.6-0.8; 0.5 mM IPTG; 16°C for 14-16 hours [1].

2. Lysis Resuspension
Buffer

20 mM Tris-HCl, 150 mM NaCl, pH 7.5 [1].

Method Sonication on ice.

Clarification Centrifuge at 10,000 rpm for 60 minutes; collect supernatant
[1].

3. IMAC Column HisTrap HP (e.g., 5 mL).

Equilibration Buffer A (20 mM Tris-HCl, 150 mM NaCl, pH 7.5).

Wash Buffer A with 20 mM, 50 mM, and 100 mM imidazole [1].

Elution Buffer A with 300-500 mM imidazole [1].

4. Tag Cleavage Protease PreScission Protease (PSP) for C-terminal tags; TEV
protease for N-terminal tags [1].

Ratio 1:30 (protease:target protein, mass ratio) [1].

Conditions Dialyze into cleavage-compatible buffer (e.g., 50 mM Tris-HCl,

1 mM EDTA, pH 7.3) and incubate [1].

5. Final
Purification

Desalting Size-exclusion chromatography or dialysis to remove

imidazole and exchange into storage buffer [1].

Concentration Use centrifugal concentrators (e.g., 10 kDa MWCO).

Storage Buffer 50 mM Tris-HCl, 1 mM EDTA, pH 7.3 [1].

6. Analysis Purity SDS-PAGE.
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Step Parameter Details

Activity Fluorescence-based activity assay (e.g., with FRET substrate)
[2].

Finding Information on Mpro-IN-9

To locate the specific information you need on Mpro-IN-9, I suggest the following steps:

Consult the Source: The identifier "Mpro-IN-9" likely comes from a specific research paper or a
commercial supplier. I recommend reviewing the original publication where this compound was first

reported, as the methods section often contains synthesis and purification details.
Search Chemical Databases: Look up the compound by its name or chemical structure in

specialized databases like:
PubChem
ChEMBL
BindingDB These databases sometimes aggregate protocol information or link back to the

original publications.
Refine Your Search: Use more targeted search terms in scientific literature databases such as

PubMed and Google Scholar. Try searches like "Synthesis of Mpro-IN-9",
"Characterization of SARS-CoV-2 Mpro inhibitor 9", or "SARS-CoV-2 Mpro-IN-9

purification".

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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sars-cov-2-mpro-in-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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